Cas no 67314-36-7 (D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate)

D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate structure
67314-36-7 structure
Product Name:D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate
CAS No:67314-36-7
MF:C24H32O15
MW:560.501889228821
CID:510623
PubChem ID:2734745
Update Time:2025-04-19

D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate Chemical and Physical Properties

Names and Identifiers

    • D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate
    • 2,3,6,2',3',4',6'-HEXA-O-ACETYL-D-CELLOBIAL
    • D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3...
    • Hexa-O-acetyl-cellobial
    • (2R,3R,4S,5R,6R)-2-((2R,3S,4R)-4-acetoxy-2-(acetoxymethyl)-3,4-dihydro-2H-pyran-3-yloxy)-6-(acetoxymethyl)tetrahydro-2H-pyran-3,4,5-triyl triacetate
    • 2',3,3',4',6,6'-hexa-O-acetyl-D-maltal
    • 2,3,4,6-TETRAFLUOROBENZYLAMINE
    • 3,6,2',3',4',6'-hexa-O-acetyl-D-maltal
    • Hexaacetyl-D-maltal
    • hexa-O-acetyl-D-maltal
    • Hexa-O-acetylmaltal
    • Maltal peracetate
    • per-O-acetyl-D-maltal
    • DTXSID701272992
    • 67314-36-7
    • 3,6,2',3',4',6'-HEXA-O-ACETYL-D-CELLOBIAL
    • Inchi: 1S/C24H32O15/c1-11(25)32-9-18-20(17(7-8-31-18)34-13(3)27)39-24-23(37-16(6)30)22(36-15(5)29)21(35-14(4)28)19(38-24)10-33-12(2)26/h7-8,17-24H,9-10H2,1-6H3/t17-,18-,19-,20+,21-,22+,23-,24+/m1/s1
    • InChI Key: RCDAESHZJBZWAW-VATBRQMMSA-N
    • SMILES: O1[C@H](COC(C)=O)[C@H]([C@@H]([C@H]([C@@H]1O[C@H]1[C@@H](C=CO[C@@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 560.17400
  • Monoisotopic Mass: 560.17412
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 39
  • Rotatable Bond Count: 16
  • Complexity: 959
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: =0.2
  • Topological Polar Surface Area: 186

Experimental Properties

  • Color/Form: Not available
  • Density: 1.34
  • Boiling Point: 591.7 °C at 760 mmHg
  • Flash Point: 249.2 °C
  • Refractive Index: 1.51
  • PSA: 185.49000
  • LogP: -0.13800
  • Solubility: Not available

D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate Security Information

D-arabino-Hex-1-enitol,1,5-anhydro-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-glucopyranosyl)-, 3,6-diacetate Related Literature

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